Cas no 2171189-53-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid
• CAS No: 2171189-53-8
• MF: C₂₅H₂₁IN₂O₅
• MW: 556.349118947983
• CID: 5934516
• PubChem ID: 165810252
• Update Time: 2025-05-21

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid
• 2171189-53-8
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-iodobenzoic acid
• EN300-1505051

• Inchi： 1S/C25H21IN2O5/c1-14(23(29)28-22-12-15(24(30)31)10-11-21(22)26)27-25(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,14,20H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m1/s1
• InChI Key： SWDBPDJPPYZLPC-CQSZACIVSA-N
• SMILES： IC1=CC=C(C(=O)O)C=C1NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 556.04952g/mol
• Monoisotopic Mass: 556.04952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid

3-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic Acid: A Comprehensive Overview

The compound 3-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid, identified by the CAS registry number CAS No. 2171189-53-8, is a complex organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is particularly notable for its role in peptide synthesis and its potential in drug discovery. The molecule combines a fluorenylmethoxycarbonyl (Fmoc) protecting group with an iodobenzoic acid moiety, making it a versatile building block in organic synthesis.

The structure of this compound is characterized by a central benzoic acid group substituted at the 4-position with an iodine atom. The 3-position of the benzoic acid is connected to a propanamide group, which itself is substituted at the 2-position with an Fmoc group. The Fmoc group, derived from 9H-fluorenol, serves as a protective group for amino functionalities during peptide synthesis. This makes the compound highly valuable in solid-phase peptide synthesis (SPPS), where precise control over amino acid coupling is essential.

Recent studies have highlighted the importance of Fmoc-based protecting groups in modern peptide synthesis. The use of Fmoc groups has been shown to improve the efficiency and specificity of peptide coupling reactions, particularly in complex sequences. The presence of the iodine atom in this compound adds another layer of functionality, as iodinated aromatic compounds are known for their potential in radioimaging and targeted drug delivery systems.

In terms of applications, this compound has been explored in various research settings. For instance, it has been utilized as a precursor for the synthesis of bioactive peptides with specific pharmacological properties. Researchers have also investigated its role in the development of novel antibiotics and anticancer agents, leveraging its structural versatility to design molecules with enhanced bioavailability and efficacy.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and peptide coupling techniques. The optimization of these steps is critical to ensure high yields and purity levels, which are essential for downstream applications in pharmaceutical research.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of the molecular structure and confirmation of stereochemistry at the chiral center (the R configuration at position 2 of the propanamide group).

In conclusion, 3-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-iodobenzoic acid represents a significant advancement in organic chemistry, offering researchers a powerful tool for exploring new frontiers in peptide synthesis and drug development. Its unique combination of functional groups and stereochemical features positions it as a key molecule in contemporary chemical research.